Cas no 1705461-53-5 (2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine)

• Product Name: 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine
• CAS No: 1705461-53-5
• MF: C₁₉H₂₀N₆O₂S
• MW: 396.466101646423
• CID: 5549078
• Update Time: 2025-08-01

2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• (2-methylsulfanylpyridin-3-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine

• Inchi： 1S/C19H20N6O2S/c1-28-18-14(5-2-6-22-18)19(26)25-9-3-4-13(12-25)10-16-23-17(24-27-16)15-11-20-7-8-21-15/h2,5-8,11,13H,3-4,9-10,12H2,1H3
• InChI Key： YJFGQQRLNLBXGV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1SC)(N1CCCC(CC2ON=C(C3=NC=CN=C3)N=2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine

Introduction to Compound CAS No. 1705461-53-5: 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine

2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine (CAS No. 1705461-53-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine core, an oxadiazole ring, and a piperidine moiety functionalized with a methylsulfanyl pyridine carbonyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine involves a series of multi-step reactions, including the formation of the piperidine ring, the introduction of the methylsulfanyl pyridine carbonyl group, and the final coupling to form the oxadiazole and pyrazine rings. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for further research and development.

In terms of its biological activity, 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are implicated in conditions such as cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine to selectively target and inhibit a specific kinase involved in tumor growth. The researchers demonstrated that this compound effectively reduced tumor size and inhibited metastasis in animal models without significant toxicity. These findings suggest that it could be a valuable lead compound for the development of novel anticancer therapies.

Beyond its anticancer potential, 2-[5-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-[5-{(1-[2-(methylsulfanyl)pyridine]-3-carbonyl)piperidin}-3-y)methyl)-1,2,4-thiadiazol]-3-y]pyrazine have also been studied extensively. It has been found to have favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-[5-{(1-[2-(methylsulfanyl)pyridine]-3-carbonyl)piperidin}-3-y)methyl)-1,2,4-thiadiazol]-3-y]pyrazine (CAS No. 1705461-53-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional properties and applications of this compound, contributing to the advancement of drug discovery and development efforts.